Cas no 844878-86-0 ([1,1'-Biphenyl]-4-carboxylicacid, 4'-chloro-3'-fluoro-)

• Product Name: [1,1'-Biphenyl]-4-carboxylicacid, 4'-chloro-3'-fluoro-
• CAS No: 844878-86-0
• MF: C₁₃H₈ClFO₂
• MW: 250.652826309204
• MDL: MFCD06201432
• CID: 716298
• PubChem ID: 2757572
• Update Time: 2025-08-03

[1,1'-Biphenyl]-4-carboxylicacid, 4'-chloro-3'-fluoro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylicacid, 4'-chloro-3'-fluoro-
• 4-(2-CHLORO-5-FLUOROPHENYL)BENZOIC ACID
• 4'-Chloro-3'-fluoro[1,1'-biphenyl]-4-carboxylic acid
• BB 0223682
• CHEMBL3593498
• 844878-86-0
• 4-(4-chloro-3-fluorophenyl)benzoic acid
• AA-0707
• MFCD06201432
• 4'-Chloro-3'-fluoro-[1,1'-biphenyl]-4-carboxylic acid
• CS-0456119
• AKOS004118866
• 4'-Chloro-3'-fluoro-[1,1'-biphenyl]-4-carboxylicacid
• 4'-Chloro-3'-fluoro-4-biphenylcarboxylic acid

• MDL： MFCD06201432
• Inchi： 1S/C13H8ClFO2/c14-11-6-5-10(7-12(11)15)8-1-3-9(4-2-8)13(16)17/h1-7H,(H,16,17)
• InChI Key： LJHSLDSPHPCRFA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 250.02000
• Monoisotopic Mass: 250.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 3.84430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls